Cas no 2126178-04-7 ([1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride)

• Product Name: [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride
• CAS No: 2126178-04-7
• MF: C₇H₁₁BrClN₃
• MW: 252.53933930397
• CID: 4639432
• Update Time: 2025-06-14

[1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride

• Inchi： 1S/C7H10BrN3.ClH/c8-6-3-10-11(4-6)7(5-9)1-2-7;/h3-4H,1-2,5,9H2;1H
• InChI Key： XFZHSFMJDDTKAK-UHFFFAOYSA-N
• SMILES： C(C1(N2N=CC(Br)=C2)CC1)N.Cl

Additional information on [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride

Comprehensive Overview of [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride (CAS No. 2126178-04-7)

The compound [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride (CAS No. 2126178-04-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a brominated pyrazole moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting kinase inhibitors and GPCR modulators.

In recent years, the scientific community has focused on optimizing the synthesis of [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride to improve yield and purity. This aligns with the broader trend of green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional methods. The compound’s hydrochloride salt form enhances its stability, making it suitable for storage and transportation, a critical factor for pharmaceutical manufacturers.

The versatility of CAS No. 2126178-04-7 extends to its role in crystallography and structure-activity relationship (SAR) studies. Its bromine atom serves as a heavy atom, facilitating X-ray diffraction analysis, which is essential for elucidating molecular interactions. This property is particularly relevant in the context of fragment-based drug design, a hot topic in medicinal chemistry circles.

Another area of interest is the compound’s potential in agrochemical innovation. With the growing need for pest-resistant crops and environmentally friendly pesticides, researchers are exploring derivatives of [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine for their bioactivity. This aligns with global trends toward sustainable agriculture and precision farming, addressing concerns about food security and climate change.

From a commercial perspective, the demand for high-purity intermediates like CAS No. 2126178-04-7 is driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies are increasingly outsourcing complex chemical synthesis to specialized labs, creating opportunities for suppliers of niche compounds. This trend is reflected in search engine queries, where terms like "buy [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride" and "CAS 2126178-04-7 suppliers" are on the rise.

In conclusion, [1-(4-bromo-1H-pyrazol-1-yl)cyclopropyl]methanamine hydrochloride represents a compelling case study in the intersection of chemical innovation and industrial application. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.